Cas no 511518-79-9 (1-{[2-Nitro-1-(pentylsulfanyl)ethenyl]sulfanyl}pentane)

• Product Name: 1-{[2-Nitro-1-(pentylsulfanyl)ethenyl]sulfanyl}pentane
• CAS No: 511518-79-9
• MF: C₁₂H₂₃NO₂S₂
• MW: 277.446521043777
• CID: 2829647
• PubChem ID: 71442339
• Update Time: 2025-04-21

1-{[2-Nitro-1-(pentylsulfanyl)ethenyl]sulfanyl}pentane Chemical and Physical Properties

Names and Identifiers

• 1-{[2-NITRO-1-(PENTYLSULFANYL)ETHENYL]SULFANYL}PENTANE
• DTXSID80851234
• 511518-79-9
• 1-{[2-Nitro-1-(pentylsulfanyl)ethenyl]sulfanyl}pentane

• Inchi： 1S/C12H23NO2S2/c1-3-5-7-9-16-12(11-13(14)15)17-10-8-6-4-2/h11H,3-10H2,1-2H3
• InChI Key： UKRVJALTBSXKIW-UHFFFAOYSA-N
• SMILES： S(/C(=C/[N+](=O)[O-])/SCCCCC)CCCCC

Computed Properties

• Exact Mass: 277.11702132Da
• Monoisotopic Mass: 277.11702132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 96.4Ų